Cas no 2580233-72-1 (tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate)
Tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate is a heterocyclic compound featuring a fused pyrrolopyridine core with a tert-butyl ester functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The tert-butyl ester moiety enhances stability and facilitates selective deprotection under mild conditions, offering versatility in downstream modifications. Its rigid bicyclic framework contributes to stereochemical control in complex molecule assembly. The compound’s solubility in common organic solvents further simplifies handling in multistep reactions. These attributes make it a practical building block for developing bioactive molecules, including kinase inhibitors and other nitrogen-containing heterocycles.

2580233-72-1 structure
Product name:tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate
tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
- EN300-27727652
- 2580233-72-1
- tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate
-
- Inchi: 1S/C12H16N2O2/c1-12(2,3)16-11(15)9-4-8-5-13-7-10(8)14-6-9/h4,6,13H,5,7H2,1-3H3
- InChI Key: PUBSWXPBMPDYJL-UHFFFAOYSA-N
- SMILES: O(C(C1C=NC2CNCC=2C=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 220.121177757g/mol
- Monoisotopic Mass: 220.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2Ų
- XLogP3: 0.7
tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-27727652-10g |
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate |
2580233-72-1 | 10g |
$6205.0 | 2023-09-10 | ||
Enamine | EN300-27727652-0.05g |
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate |
2580233-72-1 | 0.05g |
$1212.0 | 2023-09-10 | ||
Enamine | EN300-27727652-0.5g |
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate |
2580233-72-1 | 0.5g |
$1385.0 | 2023-09-10 | ||
Enamine | EN300-27727652-0.1g |
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate |
2580233-72-1 | 0.1g |
$1269.0 | 2023-09-10 | ||
Enamine | EN300-27727652-0.25g |
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate |
2580233-72-1 | 0.25g |
$1328.0 | 2023-09-10 | ||
Enamine | EN300-27727652-1.0g |
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate |
2580233-72-1 | 1g |
$1543.0 | 2023-05-25 | ||
Enamine | EN300-27727652-2.5g |
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate |
2580233-72-1 | 2.5g |
$2828.0 | 2023-09-10 | ||
Enamine | EN300-27727652-10.0g |
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate |
2580233-72-1 | 10g |
$6635.0 | 2023-05-25 | ||
Enamine | EN300-27727652-1g |
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate |
2580233-72-1 | 1g |
$1442.0 | 2023-09-10 | ||
Enamine | EN300-27727652-5.0g |
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate |
2580233-72-1 | 5g |
$4475.0 | 2023-05-25 |
tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate Related Literature
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
-
Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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